3-[1-[3-(3-Methylphenoxy)propyl]benzimidazol-2-yl]propan-1-ol

• IUPAC Name: 3-[1-[3-(3-methylphenoxy)propyl]benzimidazol-2-yl]propan-1-ol
• InChI: InChI=1S/C20H24N2O2/c1-16-7-4-8-17(15-16)24-14-6-12-22-19-10-3-2-9-18(19)21-20(22)11-5-13-23/h2-4,7-10,15,23H,5-6,11-14H2,1H3
• InChI Key: BXSCUDIHBCXQBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCCN2C3=CC=CC=C3N=C2CCCO
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is based on a benzimidazole core, which is a type of heterocyclic aromatic organic compound. This core is attached to a propyl group and a methylphenoxy group.

Chemical Reactions Analysis

While specific chemical reactions involving this compound aren’t available, similar compounds are known to be strong electron donor molecules that can be used for n-type doping. They show conductivity as a dopant.

Mechanism of Action

Target of Action

• TPBi primarily interacts with specific molecular targets within cells. While the exact targets may vary depending on the context, TPBi is commonly used as a functional material in organic light-emitting diodes (OLEDs) and electronic transport layers (ETLs) for perovskite solar cells .

Mode of Action

• In OLEDs, TPBi acts as an electron transport layer, facilitating efficient charge transfer from the emissive layer to the electrode. Its electronic properties contribute to improved device performance .

Pharmacokinetics (ADME Properties)

• Absorption : TPBi’s solubility and absorption depend on the specific formulation and solvent used. Its dissolution properties are crucial for ink preparation in inkjet printing technology .

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[1-[3-(3-Methylphenoxy)propyl]benzimidazol-2-yl]propan-1-ol in lab experiments is its potential as a therapeutic agent for various diseases. It has also been reported to have low toxicity and good bioavailability. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for research on 3-[1-[3-(3-Methylphenoxy)propyl]benzimidazol-2-yl]propan-1-ol. One area of research is to further investigate its mechanism of action and optimize its use in various applications. Another area of research is to study its potential use in combination with other therapeutic agents for the treatment of cancer and other diseases. Additionally, research can be conducted to investigate its potential use as a diagnostic tool for various diseases.

Synthesis Methods

The synthesis method for 3-[1-[3-(3-Methylphenoxy)propyl]benzimidazol-2-yl]propan-1-ol involves the reaction of 3-(3-Methylphenoxy)propylamine with 1,2-diaminobenzene in the presence of a reducing agent. The resulting product is then treated with propanol to yield this compound. This method has been reported in the literature and has been used by researchers to obtain the compound for their studies.

Scientific Research Applications

3-[1-[3-(3-Methylphenoxy)propyl]benzimidazol-2-yl]propan-1-ol has been studied for its potential applications in various fields. One of the main areas of research has been in the field of cancer treatment. Studies have shown that the compound has anti-cancer properties and can inhibit the growth of cancer cells in vitro. It has also been studied for its potential use as a therapeutic agent for other diseases such as Alzheimer's disease and Parkinson's disease.